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Compound of Interest

Compound Name: Heptyl chloroacetate

Cat. No.: B14681878 Get Quote

An In-depth Technical Guide to the Physical Properties of Heptyl Chloroacetate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical compounds is paramount. This guide provides a

detailed overview of the known physical properties of heptyl chloroacetate, specifically its

boiling point and density.

Physicochemical Data Summary
The physical properties of heptyl chloroacetate (CAS Number: 34589-22-5) are crucial for its

handling, application in synthetic protocols, and for purification processes. A summary of the

available data is presented in the table below.

Physical Property Value Source

Boiling Point 229.3 °C (calculated)
[No specific experimental value

found in search results]

Density Data not available
[No specific experimental value

found in search results]

Molecular Formula C9H17ClO2 [1][2][3]

Molecular Weight 192.68 g/mol [1][2][4]
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It is important to note that an experimentally determined boiling point and density for heptyl
chloroacetate were not readily available in the public domain. The provided boiling point is a

calculated value. For rigorous scientific work, experimental determination of these properties is

recommended.

Experimental Protocols
The following sections detail standardized experimental methodologies for the determination of

boiling point and density for a liquid compound such as heptyl chloroacetate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for determining the boiling

point of a small sample is the micro-boiling point or Thiele tube method.[5][6]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or oil bath)

Sample of heptyl chloroacetate

Procedure:

A small amount of heptyl chloroacetate (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil or silicone oil).

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.[5]

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[6] This is the point where the vapor pressure of the sample equals the atmospheric

pressure.

Determination of Density
Density is an intrinsic physical property of a substance, defined as its mass per unit volume.[7]

[8][9]

Apparatus:

Pycnometer (a flask with a specific, accurately known volume) or a graduated cylinder and

an analytical balance.

Thermometer

Water bath (for temperature control)

Sample of heptyl chloroacetate

Procedure:

The mass of a clean, dry pycnometer (or graduated cylinder) is accurately measured using

an analytical balance.[8]
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The pycnometer is filled with heptyl chloroacetate. Care should be taken to avoid air

bubbles.

The filled pycnometer is placed in a temperature-controlled water bath to allow the liquid to

reach thermal equilibrium.

The volume of the liquid is precisely determined. If using a pycnometer, its known volume is

used. If using a graduated cylinder, the volume is read from the markings, noting the bottom

of the meniscus.[8]

The mass of the pycnometer containing the heptyl chloroacetate is measured.

The mass of the heptyl chloroacetate is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.[10]

The density is then calculated using the formula: Density = Mass / Volume.[7]

Synthesis of Heptyl Chloroacetate: Fischer
Esterification
Heptyl chloroacetate can be synthesized via the Fischer esterification of heptan-1-ol with

chloroacetic acid, typically in the presence of an acid catalyst such as sulfuric acid.[11][12] The

reaction is an equilibrium process.[13]

Heptan-1-ol + Chloroacetic Acid

Protonation of Carbonyl Oxygen

 

Acid Catalyst (H₂SO₄)

Nucleophilic Attack by Heptan-1-ol Proton Transfer Elimination of Water Deprotonation Heptyl Chloroacetate + Water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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